Cas no 64233-02-9 (Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester)

64233-02-9 structure
Product name:Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester
Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester Chemical and Physical Properties
Names and Identifiers
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- Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester
- S-(4-oxo-6-phenyl-1H-pteridin-2-yl) methanethioate
- S-(4-Oxo-6-phenyl-1,4-dihydropteridin-2-yl) methanethioate
- 64233-02-9
- DTXSID10493363
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- Inchi: InChI=1S/C13H8N4O2S/c18-7-20-13-16-11-10(12(19)17-13)15-9(6-14-11)8-4-2-1-3-5-8/h1-7H,(H,14,16,17,19)
- InChI Key: GYURTPQQTKHVEF-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=CN=C3C(=N2)C(=O)NC(=N3)SC=O
Computed Properties
- Exact Mass: 284.03694
- Monoisotopic Mass: 284.03679668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 84.31
Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester Related Literature
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
64233-02-9 (Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester) Related Products
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